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Compound of Interest

Compound Name: 1,2-Dodecanediol

Cat. No.: B074227 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,2-Dodecanediol, with the CAS number 1119-87-5, is a versatile aliphatic diol that has

garnered significant interest across various scientific and industrial sectors, including

pharmaceuticals, cosmetics, and material science.[1][2] Structurally, it is a twelve-carbon chain

with hydroxyl groups on the first and second carbon atoms.[2] This unique structure imparts

both hydrophilic and lipophilic characteristics, making it a valuable intermediate in fine chemical

synthesis and a functional ingredient in various formulations.[3] This guide provides a

comprehensive technical overview of 1,2-Dodecanediol, focusing on its physicochemical

properties, synthesis, applications in research and drug development, and its established

antimicrobial mechanism.

Physicochemical Properties
A thorough understanding of the physicochemical properties of 1,2-Dodecanediol is essential

for its effective application in research and formulation development. The following tables

summarize key identifiers and quantitative data for this compound.

Table 1: Chemical Identifiers for 1,2-Dodecanediol
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Identifier Value

CAS Number 1119-87-5[1]

IUPAC Name dodecane-1,2-diol[1][4]

Synonyms
Lauryl glycol, 1,2-Dihydroxydodecane,

Dodecane-1,2-diol[1][4]

Molecular Formula C₁₂H₂₆O₂[1][2]

InChI
InChI=1S/C12H26O2/c1-2-3-4-5-6-7-8-9-10-

12(14)11-13/h12-14H,2-11H2,1H3[1][4]

InChIKey ZITKDVFRMRXIJQ-UHFFFAOYSA-N[1][4]

SMILES CCCCCCCCCCC(O)CO[1][4]

Table 2: Physicochemical Data for 1,2-Dodecanediol
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Property Value Unit Source(s)

Molecular Weight 202.33 g/mol [1][5]

Appearance
White solid, colorless

to pale yellow liquid
- [1]

Melting Point 56-60 °C [5][6]

Boiling Point 189 (at 12 mmHg) °C [7]

pKa
14.46 ± 0.20

(Predicted)
- [1]

LogP (Octanol/Water

Partition Coefficient)

2.870 (Crippen

Calculated)
- [8]

Water Solubility Low - [1][9]

Solubility in Organic

Solvents

Soluble in alcohol and

warm ether
- [7][9]

Hydrogen Bond Donor

Count
2 - [1]

Hydrogen Bond

Acceptor Count
2 - [1]

Rotatable Bond Count 10 - [1]

Topological Polar

Surface Area
40.5 Å² [1]

Synthesis and Manufacturing
1,2-Dodecanediol is commonly synthesized through various chemical routes. A prevalent

method involves the hydrolysis of decyl-oxirane. This reaction is typically carried out using an

aqueous solution of a mineral acid, such as sulfuric acid.[1]

Another approach mentioned in the literature is the use of 1,2-dodecanediol to produce

dodec-1-ene via bromination. This reaction utilizes reagents such as imidazole,
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chlorodiphenylphosphine, and iodine in a solvent system of toluene and acetonitrile over a 16-

hour period, yielding approximately 85%.[1]

For drug development and other high-purity applications, the selection of a reliable

manufacturing source is critical to ensure lot-to-lot consistency and minimize impurities that

could affect experimental outcomes or product stability.[3]

General Synthesis of 1,2-Dodecanediol

Decyl-oxirane

Hydrolysis

1,2-Dodecanediol

aq. H₂SO₄

Click to download full resolution via product page

Caption: Synthesis of 1,2-Dodecanediol from decyl-oxirane.

Applications in Research and Drug Development
1,2-Dodecanediol's unique properties make it a valuable tool for researchers and drug

development professionals.

Antimicrobial Agent and Preservative
1,2-Dodecanediol exhibits broad-spectrum antimicrobial activity against bacteria and fungi.[4]

[10] This property is leveraged in the preservation of cosmetic and pharmaceutical

formulations, where it can reduce the reliance on traditional preservatives.[11] Studies have

shown its effectiveness against Staphylococcus aureus and Staphylococcus epidermidis.[10]

[12] The antimicrobial efficacy of 1,2-alkanediols is dependent on their alkyl chain length, with

those having 6-12 carbon atoms showing significant activity.[12]
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The proposed mechanism of its antimicrobial action is the disruption of the microbial cell

membrane.[11] This non-specific physical mechanism of action is advantageous as it is less

likely to lead to the development of microbial resistance compared to targeted biochemical

inhibitors.

Antimicrobial Mechanism of 1,2-Dodecanediol

Bacterial Cell Membrane

Lipid Lipid Lipid Lipid 1,2-Dodecanediol

Membrane Disruption

intercalates into lipid bilayer

Cell Lysis

Click to download full resolution via product page

Caption: Disruption of bacterial cell membrane by 1,2-Dodecanediol.

Pharmaceutical Intermediate
As a difunctional molecule, 1,2-Dodecanediol serves as a versatile starting material or

intermediate in the synthesis of more complex molecules.[3][13] It has been used in the

preparation of:

Lipophilic diamines and amino alcohols: These compounds have been investigated for their

potential antitubercular activity.[5]

Ferrite nanoparticles: 1,2-Dodecanediol is used in the synthesis of Fe(II), Co(II), and Ni(II)

ferrite nanoparticles, which have applications in diagnostics and drug delivery.[5][6]
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Formulation Excipient
In pharmaceutical formulations, 1,2-Dodecanediol can function as a:

Moisturizing agent (humectant): Its hydroxyl groups attract and retain water, which is

beneficial in topical formulations to prevent skin dryness.[1]

Surfactant and Emulsifier: It can reduce the surface tension of liquids, aiding in the formation

and stabilization of emulsions.[1][2]

Solubilizing agent: Its amphiphilic nature can potentially enhance the solubility of poorly

water-soluble active pharmaceutical ingredients (APIs).

Experimental Protocols
Preparation of Magnetic Microspheres
This protocol describes the use of 1,2-Dodecanediol in the synthesis of magnetic

microspheres.[13]

Reaction Setup: In a flask, sequentially add 20 mL of benzyl ether, 2 mmol of acetylacetone

iron, 10 mmol of 1,2-dodecanediol, 10 mmol of oleic acid, and 2 mmol of oleamine.

Dissolution: Stir the mixture under an argon atmosphere until all reactants are completely

dissolved.

Heating Profile:

Heat the mixture to 120°C and maintain for 1 hour.

Increase the temperature to 200°C and maintain for 1 hour.

Further heat the reaction mixture to approximately 280°C and reflux for 2 hours. The

reaction is complete when the solution turns from dark brown to black.
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Workflow for Magnetic Microsphere Synthesis

Start

Add Reagents:
- Benzyl ether

- Acetylacetone iron
- 1,2-Dodecanediol

- Oleic acid
- Oleamine

Stir under Argon until Dissolved

Heat to 120°C for 1h

Heat to 200°C for 1h

Reflux at ~280°C for 2h

End (Black Solution)

Click to download full resolution via product page

Caption: Experimental workflow for synthesizing magnetic microspheres.
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Analytical Characterization: Gas Chromatography-Mass
Spectrometry (GC-MS)
GC-MS is a standard method for the analysis and identification of 1,2-Dodecanediol.[7]

Sample Preparation: Dissolve a known quantity of 1,2-Dodecanediol in a suitable solvent

such as dichloromethane.

Derivatization (Recommended): To increase volatility, add a silylating agent (e.g., N,O-

Bis(trimethylsilyl)trifluoroacetamide with 1% trimethylchlorosilane) to the sample solution.

Heat at 70°C for 30 minutes to convert the hydroxyl groups to their trimethylsilyl (TMS)

ethers.

Injection: Inject an aliquot of the derivatized sample into the GC-MS system.

Gas Chromatography:

Column: A non-polar capillary column (e.g., DB-1 or DB-5).

Carrier Gas: Helium.

Temperature Program: An appropriate temperature gradient is used to separate the

components.

Mass Spectrometry: The eluting compounds are ionized (typically by electron ionization) and

the resulting mass spectrum is used for identification by comparison to spectral libraries.

Safety and Handling
1,2-Dodecanediol is generally considered to be of low toxicity, but may cause mild skin and

eye irritation.[1] It is important to handle this chemical with appropriate personal protective

equipment, including eye shields and gloves.[5] Standard laboratory safety protocols should be

followed to avoid direct contact and inhalation.[1] In case of contact, rinse the affected area

with copious amounts of water.[13]

Conclusion
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1,2-Dodecanediol (CAS 1119-87-5) is a multifunctional compound with a well-defined

physicochemical profile. Its utility as a pharmaceutical intermediate, a formulation excipient with

moisturizing and antimicrobial properties, and a key component in the synthesis of advanced

materials makes it a subject of ongoing interest for researchers, scientists, and drug

development professionals. A comprehensive understanding of its properties, synthesis, and

handling is crucial for leveraging its full potential in scientific and industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to 1,2-Dodecanediol (CAS:
1119-87-5)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b074227#1-2-dodecanediol-cas-number-1119-87-5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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